Cas no 62425-28-9 (Undecanoic acid, phenyl-, methyl ester)

Undecanoic acid, phenyl-, methyl ester structure
62425-28-9 structure
Product Name:Undecanoic acid, phenyl-, methyl ester
CAS No:62425-28-9
MF:C18H28O2
MW:276.413725852966
CID:445250
PubChem ID:71386556
Update Time:2025-04-19

Undecanoic acid, phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, phenyl-, methyl ester
    • methyl 2-phenylundecanoate
    • 62425-28-9
    • DTXSID20808727
    • Inchi: 1S/C18H28O2/c1-3-4-5-6-7-8-12-15-17(18(19)20-2)16-13-10-9-11-14-16/h9-11,13-14,17H,3-8,12,15H2,1-2H3
    • InChI Key: BOZNIVWXRHNNML-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1C=CC=CC=1)CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 276.20904
  • Monoisotopic Mass: 276.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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